3-(4-Nitrophenyl)pyridine-1-oxide

• Molecular Formula: C11H8N2O3
• Molecular Weight: 216.19 g/mol
• IUPAC Name: 3-(4-nitrophenyl)-1-oxidopyridin-1-ium
• InChI: InChI=1S/C11H8N2O3/c14-12-7-1-2-10(8-12)9-3-5-11(6-4-9)13(15)16/h1-8H
• InChI Key: JJQLVYXXYMTRAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C[N+](=C1)[O-])C2=CC=C(C=C2)[N+](=O)[O-]

Description

3-(4-Nitrophenyl)pyridine-1-oxide is a useful research compound. Its molecular formula is C11H8N2O3 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

m-Chloroperbenzoic acid (6.9 g, 40.0 mmol) was slowly added to a solution of 3-(4-nitrophenyl)pyridine (P1, 4 g, 20.0 mmol) in tetrahydrofuran (200 mL) and the reaction mixture was stirred at room temperature for 1 hour. The solution was poured into aqueous sodium thiosulfate and the resultant mixture was concentrated. Trituration with ethyl acetate afforded the title compound as a solid.